molecular formula C20H11F6N5O3S B606159 2-{[2-(Trifluoromethoxy)benzoyl]amino}-N-[6-(Trifluoromethyl)-1h-Benzimidazol-2-Yl]-1,3-Thiazole-4-Carboxamide CAS No. 1446200-49-2

2-{[2-(Trifluoromethoxy)benzoyl]amino}-N-[6-(Trifluoromethyl)-1h-Benzimidazol-2-Yl]-1,3-Thiazole-4-Carboxamide

Cat. No. B606159
CAS RN: 1446200-49-2
M. Wt: 515.3904
InChI Key: GUWQZSKMUJFZMM-UHFFFAOYSA-N
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Description

Bischof-5 is a biochemical

Scientific Research Applications

Organic Synthesis and Chemical Properties

  • Reactions with Trifluoroacetic Anhydride : Research by Barrett (1978) on N-thiobenzoyl-α-amino-acids and related N-substituted thiobenzamides reveals reactions with trifluoroacetic anhydride to form 5-(2'-Benzamidoacyloxy)thiazoles, contributing to the understanding of reaction paths and product formation involving similar structures to the specified compound (Barrett, 1978).

  • Synthesis and Photo-Physical Characteristics : Padalkar et al. (2011) synthesized novel derivatives involving benzimidazole, benzoxazole, and benzothiazole, similar to the compound , studying their photo-physical properties. This research provides insights into the fluorescent properties of these compounds (Padalkar et al., 2011).

Potential Therapeutic Applications

  • Antitumor Activity : A study by Ostapiuk et al. (2017) synthesized new carboxamides, including those structurally similar to the specified compound, and investigated their antitumor activity. Some derivatives exhibited significant antitumor effects (Ostapiuk, Frolov, & Matiychuk, 2017).

  • Antioxidant and Antiproliferative Activities : Cindrić et al. (2019) explored benzimidazole/benzothiazole-2-carboxamides for their antioxidative and antiproliferative capacities. They identified compounds with significant antioxidant potential, shedding light on the possibility of similar activities in related compounds (Cindrić et al., 2019).

  • Antibacterial and Antifungal Properties : Research by Sindhe et al. (2016) on N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide showed promising antimicrobial activity. This indicates the potential for similar chemical structures to be utilized in antimicrobial applications (Sindhe et al., 2016).

  • Hedgehog Pathway Inhibition : Sun et al. (2019) synthesized aminothiazole derivatives with a benzimidazole moiety, which inhibited the hedgehog pathway, a target in cancer therapeutics. This suggests potential applications for the specified compound in similar pathways (Sun et al., 2019).

properties

CAS RN

1446200-49-2

Product Name

2-{[2-(Trifluoromethoxy)benzoyl]amino}-N-[6-(Trifluoromethyl)-1h-Benzimidazol-2-Yl]-1,3-Thiazole-4-Carboxamide

Molecular Formula

C20H11F6N5O3S

Molecular Weight

515.3904

IUPAC Name

2-[[2-(trifluoromethoxy)benzoyl]amino]-N-[6-(trifluoromethyl)-1H-benzimidazol-2-yl]-1,3-thiazole-4-carboxamide

InChI

InChI=1S/C20H11F6N5O3S/c21-19(22,23)9-5-6-11-12(7-9)28-17(27-11)30-16(33)13-8-35-18(29-13)31-15(32)10-3-1-2-4-14(10)34-20(24,25)26/h1-8H,(H,29,31,32)(H2,27,28,30,33)

InChI Key

GUWQZSKMUJFZMM-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)C(=O)NC2=NC(=CS2)C(=O)NC3=NC4=C(N3)C=C(C=C4)C(F)(F)F)OC(F)(F)F

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

Bischof-5;  Bischof 5;  Bischof5

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-{[2-(Trifluoromethoxy)benzoyl]amino}-N-[6-(Trifluoromethyl)-1h-Benzimidazol-2-Yl]-1,3-Thiazole-4-Carboxamide
Reactant of Route 2
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2-{[2-(Trifluoromethoxy)benzoyl]amino}-N-[6-(Trifluoromethyl)-1h-Benzimidazol-2-Yl]-1,3-Thiazole-4-Carboxamide
Reactant of Route 3
Reactant of Route 3
2-{[2-(Trifluoromethoxy)benzoyl]amino}-N-[6-(Trifluoromethyl)-1h-Benzimidazol-2-Yl]-1,3-Thiazole-4-Carboxamide
Reactant of Route 4
Reactant of Route 4
2-{[2-(Trifluoromethoxy)benzoyl]amino}-N-[6-(Trifluoromethyl)-1h-Benzimidazol-2-Yl]-1,3-Thiazole-4-Carboxamide
Reactant of Route 5
Reactant of Route 5
2-{[2-(Trifluoromethoxy)benzoyl]amino}-N-[6-(Trifluoromethyl)-1h-Benzimidazol-2-Yl]-1,3-Thiazole-4-Carboxamide

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